Cas no 2229142-94-1 (1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol
• CAS No: 2229142-94-1
• MF: C₉H₁₃BrO₂S
• MW: 265.167320966721
• CID: 6482857
• PubChem ID: 165781137
• Update Time: 2025-10-28

1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol
• EN300-1917608
• 2229142-94-1

• Inchi： 1S/C9H13BrO2S/c1-9(2,11)5-6-4-7(10)8(12-3)13-6/h4,11H,5H2,1-3H3
• InChI Key： IYTLYEAHPLJHBD-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(C)(C)O

Computed Properties

• Exact Mass: 263.98196g/mol
• Monoisotopic Mass: 263.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol

Professional Introduction to Compound with CAS No. 2229142-94-1 and Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol

The compound identified by the CAS number 2229142-94-1 and the product name 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic aromatic derivatives, specifically featuring a thiophene core modified with bromo and methoxy substituents, coupled with an isobutyl alcohol moiety. The structural configuration of this molecule makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent research in the domain of thiophene-based scaffolds has highlighted their diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of both bromo and methoxy groups in the thiophene ring enhances the molecule's potential for interaction with biological targets, making it a valuable scaffold for drug design. Specifically, the 4-bromo-5-methoxythiophen-2-yl moiety has been extensively studied for its ability to modulate enzyme activity and receptor binding, which are critical factors in drug efficacy.

The isobutyl alcohol side chain in the molecule contributes to its solubility and bioavailability, which are essential parameters for any potential therapeutic application. This structural feature allows the compound to be more easily absorbed and distributed within biological systems, thereby increasing its pharmacological relevance. Additionally, the molecular flexibility provided by the isobutyl group enables the compound to adopt multiple conformations, which can be advantageous in binding to complex biological targets.

In the context of current pharmaceutical research, compounds derived from thiophene derivatives have garnered considerable attention due to their broad spectrum of biological activities. For instance, studies have demonstrated that certain thiophene-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The structural features of 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol, including its aromatic ring system and functional groups, align well with these findings, suggesting potential applications in oncology.

Moreover, the bromo substituent on the thiophene ring is particularly noteworthy, as bromine atoms are known to enhance binding affinity through halogen bonding interactions. This phenomenon has been leveraged in the design of various small-molecule drugs that target specific proteins or nucleic acids. The incorporation of a bromo group into the molecular framework of this compound could thus improve its interaction with biological targets, leading to enhanced therapeutic effects.

Research into methoxythiophene derivatives has also revealed their significance in neurological disorders. The methoxy group can influence electron distribution within the molecule, affecting its reactivity and binding properties. This feature makes such compounds attractive for developing treatments against neurodegenerative diseases like Alzheimer's and Parkinson's. The presence of both bromo and methoxy groups in 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol may synergistically enhance its potential as a neuroprotective agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene core efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts, ensuring a cleaner final product suitable for further pharmacological evaluation.

In conclusion, 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-ol (CAS No. 2229142-94-1) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. The combination of a thiophene scaffold with bromo and methoxy substituents, coupled with an isobutyl alcohol side chain, positions this compound as a versatile tool for medicinal chemists exploring new therapeutic avenues. Continued research into its pharmacological properties will likely uncover novel applications in various disease areas.